Benzhydryl 6,6-dibromo penicillanate-1-oxide
Benzhydryl 6,6-dibromo penicillanate-1-oxide
Brand Name:
Vulcanchem
CAS No.:
123285-25-6
VCID:
VC20844023
InChI:
InChI=1S/C21H19Br2NO4S/c1-20(2)16(24-18(26)21(22,23)19(24)29(20)27)17(25)28-15(13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12,15-16,19H,1-2H3/t16-,19+,29?/m0/s1
SMILES:
CC1(C(N2C(S1=O)C(C2=O)(Br)Br)C(=O)OC(C3=CC=CC=C3)C4=CC=CC=C4)C
Molecular Formula:
C21H19Br2NO4S
Molecular Weight:
541.3 g/mol
Benzhydryl 6,6-dibromo penicillanate-1-oxide
CAS No.: 123285-25-6
Cat. No.: VC20844023
Molecular Formula: C21H19Br2NO4S
Molecular Weight: 541.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 123285-25-6 |
|---|---|
| Molecular Formula | C21H19Br2NO4S |
| Molecular Weight | 541.3 g/mol |
| IUPAC Name | benzhydryl (2S,5R)-6,6-dibromo-3,3-dimethyl-4,7-dioxo-4λ4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate |
| Standard InChI | InChI=1S/C21H19Br2NO4S/c1-20(2)16(24-18(26)21(22,23)19(24)29(20)27)17(25)28-15(13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12,15-16,19H,1-2H3/t16-,19+,29?/m0/s1 |
| Standard InChI Key | KUCBNJSCRJWDNK-BIESAPRGSA-N |
| Isomeric SMILES | CC1([C@@H](N2[C@H](S1=O)C(C2=O)(Br)Br)C(=O)OC(C3=CC=CC=C3)C4=CC=CC=C4)C |
| SMILES | CC1(C(N2C(S1=O)C(C2=O)(Br)Br)C(=O)OC(C3=CC=CC=C3)C4=CC=CC=C4)C |
| Canonical SMILES | CC1(C(N2C(S1=O)C(C2=O)(Br)Br)C(=O)OC(C3=CC=CC=C3)C4=CC=CC=C4)C |
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